Cas no 796877-26-4 (8-(azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one)

• Product Name: 8-(azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• CAS No: 796877-26-4
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 6284320
• Update Time: 2025-07-09

8-(azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-(azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• 8-(azepan-1-ylmethyl)-3-(1H-benzo[d]imidazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(1H-benzimidazol-2-yl)-6-ethyl-8-[(hexahydro-1H-azepin-1-yl)methyl]-7-hydroxy-

• Inchi： 1S/C25H27N3O3/c1-2-16-13-17-23(30)19(25-26-20-9-5-6-10-21(20)27-25)15-31-24(17)18(22(16)29)14-28-11-7-3-4-8-12-28/h5-6,9-10,13,15,29H,2-4,7-8,11-12,14H2,1H3,(H,26,27)
• InChI Key： CAGZESXMZCPUMT-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCCC3)C(O)=C(CC)C=C2C(=O)C=1C1NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-(azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one

8-(Azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one: A Comprehensive Overview

The compound 8-(Azepan-1-yl)methyl is a derivative of azepane, a seven-membered saturated heterocyclic amine. This functional group is known for its stability and versatility in organic synthesis. The presence of the azepane ring in the molecule contributes to its structural integrity and potential bioavailability. Recent studies have highlighted the importance of azepane derivatives in drug design, particularly in the development of novel antibiotics and anti-inflammatory agents.

The 1H-1,3-benzodiazol moiety is another critical component of this compound. Benzodiazoles are aromatic heterocycles that exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The substitution pattern at the 2-position of the benzodiazole ring plays a significant role in determining its reactivity and selectivity. Researchers have recently explored the use of benzodiazole derivatives as scaffolds for developing new generations of kinase inhibitors and neuroprotective agents.

The chromenone skeleton is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone moiety. Chromenones are known for their ability to absorb light in the visible region, making them valuable in photonic applications. The hydroxyl group at position 7 of the chromenone ring enhances its solubility and reactivity, while the ethyl group at position 6 contributes to its lipophilicity. These properties make this compound a promising candidate for use in both medicinal chemistry and materials science.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, and Friedel-Crafts acylation. Recent advancements in catalytic asymmetric synthesis have enabled the construction of complex chromenone derivatives with high enantioselectivity. The integration of these techniques has significantly improved the yield and purity of the final product.

In terms of applications, this compound has shown potential in several fields. In pharmacology, it has demonstrated moderate inhibitory activity against various enzymes associated with neurodegenerative diseases. In materials science, its chromophoric properties make it suitable for use in dye-sensitized solar cells and organic light-emitting diodes (OLEDs). Additionally, preliminary studies suggest that this compound may exhibit antibacterial activity against Gram-positive bacteria.

The structural features of this compound also make it an attractive candidate for further modification and optimization. For instance, substituting the azepane ring with other cyclic amines or modifying the benzodiazole moiety could lead to derivatives with enhanced bioactivity or improved pharmacokinetic profiles. Researchers are currently exploring these possibilities through computational modeling and experimental validation.

In conclusion, 8-(Azepan-1-yl)methyl-3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromenone represents a fascinating intersection of organic synthesis and functional materials research. Its unique combination of structural motifs offers a wealth of opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial applications.